Cas no 2639453-53-3 (Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate)

Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyridine and cyclobutyl motifs. The tert-butyl ester group enhances stability and facilitates further derivatization, while the aminomethyl-substituted cyclobutyl moiety offers a reactive handle for selective modifications. This compound is useful in pharmaceutical and agrochemical research, where its rigid cyclobutyl structure can contribute to conformational constraint in target molecules. Its balanced reactivity and steric profile make it suitable for coupling reactions, scaffold diversification, and the development of bioactive compounds. The product is typically handled under inert conditions to preserve its integrity.
Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate structure
2639453-53-3 structure
Product Name:Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate
CAS No:2639453-53-3
MF:C15H22N2O2
MW:262.347383975983
CID:6318603
PubChem ID:165903962
Update Time:2025-11-07

Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate
    • EN300-27729291
    • 2639453-53-3
    • Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate
    • Inchi: 1S/C15H22N2O2/c1-14(2,3)19-13(18)11-5-6-12(17-9-11)15(10-16)7-4-8-15/h5-6,9H,4,7-8,10,16H2,1-3H3
    • InChI Key: BVJIGAKVRBTQAC-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN=C(C=C1)C1(CN)CCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 262.168127949g/mol
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.2Ų

Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate Pricemore >>

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Additional information on Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate

Comprehensive Overview of Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate (CAS No. 2639453-53-3)

Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate (CAS No. 2639453-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both aminomethyl and tert-butyl ester functional groups makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in developing kinase inhibitors, antiviral agents, and crop protection chemicals. Researchers are particularly interested in Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate due to its potential role in modulating biological pathways. Its cyclobutyl ring adds rigidity to the molecular structure, which can enhance binding affinity to target proteins—a critical factor in rational drug design.

The synthesis of CAS No. 2639453-53-3 typically involves multi-step organic reactions, including amide coupling, esterification, and cyclization. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. This level of precision is essential for applications in high-throughput screening (HTS) and medicinal chemistry, where even minor impurities can skew experimental results.

From an industrial perspective, Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate aligns with the growing trend toward green chemistry. Manufacturers are increasingly adopting solvent-free reactions and catalytic processes to minimize environmental impact. This compound’s synthetic route can be optimized using flow chemistry, a technique that reduces waste and improves scalability—a key consideration for cost-effective production.

Another area of interest is the compound’s potential in neuropharmacology. Early-stage studies suggest that derivatives of pyridine-3-carboxylate may interact with GABA receptors, offering avenues for treating neurological disorders. While CAS No. 2639453-53-3 itself is not a drug candidate, its scaffold serves as a foundation for designing blood-brain barrier permeable molecules—a hot topic in CNS drug development.

For researchers sourcing this compound, quality parameters such as ≥98% purity and low heavy metal content are non-negotiable. Reputable suppliers provide COA (Certificate of Analysis) and MSDS documentation to meet regulatory standards. Storage recommendations usually include 2-8°C under inert conditions to preserve stability, as the tert-butyl ester group may hydrolyze over time.

In summary, Tert-butyl 6-[1-(aminomethyl)cyclobutyl]pyridine-3-carboxylate (CAS No. 2639453-53-3) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance spans drug discovery, agrochemical innovation, and sustainable manufacturing, making it a compound worth watching in scientific and industrial circles alike.

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